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Technical Support Center: Geochronology of
Volcanic Rocks
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and professionals engaged in the dating of fine-grained and

glassy volcanic rocks.

Frequently Asked Questions (FAQs)
Q1: Which dating method is most suitable for my fine-grained/glassy volcanic rock sample?

A1: The choice of dating method depends on the expected age of the rock, its composition, and

the minerals present.

For young volcanic rocks (thousands to a few million years old):40Ar/39Ar dating is often

preferred due to its high precision.[1][2] It is an advancement of the K-Ar method.[3][4]

For a wide range of ages (from 1 million to over 4.5 billion years): U-Pb dating of zircon

crystals, if present, is a highly robust and precise method.[5][6] Zircon is resistant to

weathering and has a high closure temperature (around 900°C), making the dates reliable.[5]

[6]

For volcanic glass and minerals like apatite and zircon: Fission track dating can be used to

determine the age of cooling below a specific temperature.[7][8]
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For obsidian (volcanic glass): Obsidian hydration dating can be used as a relative or

absolute dating method for samples up to 200,000 years old.[9][10]

Q2: What is the difference between K-Ar and 40Ar/39Ar dating?

A2: 40Ar/39Ar dating is a refinement of the K-Ar method.[3][4] In K-Ar dating, potassium (K)

and argon (Ar) are measured on separate sample aliquots.[4] In 40Ar/39Ar dating, the sample

is irradiated to convert a stable isotope of potassium (39K) into 39Ar.[2][4] This allows for the

determination of the K/Ar ratio from a single measurement of argon isotopes on a single

sample, which can reduce uncertainties related to sample heterogeneity.[4][11]

Q3: Can I date a rock that has no visible crystals (aphanitic)?

A3: Yes. Fine-grained or glassy (aphanitic) rocks can be dated. For the 40Ar/39Ar or K-Ar

methods, the whole-rock groundmass can be analyzed, though this can be susceptible to

alteration.[12] If the rock contains rare, small crystals (microphenocrysts) of minerals like

sanidine or biotite, these can be separated and dated. For U-Pb dating, even tiny zircon

crystals can be extracted and analyzed.

Q4: What is a "closure temperature" and why is it important?

A4: The closure temperature is the temperature below which a mineral becomes a closed

system for a particular radioactive isotope system.[5] Above this temperature, the daughter

isotopes can diffuse out of the mineral, resetting the radiometric "clock". When the mineral

cools below the closure temperature, the daughter isotopes are trapped, and the clock starts.

Different minerals have different closure temperatures for the same isotopic system. For

example, in the Ar-Ar system, hornblende has a closure temperature of ~550°C, while biotite's

is ~300°C.[4] This can be used to understand the cooling history of a rock.[4]

Troubleshooting Guides
Issue 1: My 40Ar/39Ar or K-Ar date is much older than expected based on stratigraphy.

Possible Cause: Excess Argon (40Ar*)

Explanation: The rock or its constituent minerals may have incorporated "excess" argon

that is not from the in-situ decay of 40K.[13] This is a known issue in volcanic rocks where
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magma can carry argon from the mantle.[13][14]

Troubleshooting Steps:

Examine the Isochron: An isochron plot (36Ar/40Ar vs. 39Ar/40Ar) can help identify the

presence of a non-atmospheric trapped argon component. A well-defined isochron with

an initial 40Ar/36Ar ratio higher than the atmospheric value (298.56) indicates excess

argon.

Analyze Mineral Separates: Different minerals trap excess argon to varying degrees.

Analyzing separates of minerals like plagioclase, sanidine, or pyroxene can help identify

a component with a reliable age.

Step-Heating Analysis: A step-heating experiment in 40Ar/39Ar dating can sometimes

separate the excess argon, which may be released at different temperatures than the

radiogenic argon.

Issue 2: My 40Ar/39Ar or K-Ar date is significantly younger than expected.

Possible Cause 1: Argon Loss

Explanation: The rock may have been subjected to a later thermal event (e.g., burial

metamorphism, hydrothermal alteration) that caused it to be heated above its closure

temperature, leading to the diffusion and loss of radiogenic 40Ar. Alteration of volcanic

glass can also lead to argon loss.[12][15]

Troubleshooting Steps:

Petrographic Analysis: Examine thin sections for signs of alteration, such as the

presence of clays, zeolites, or sericite.[16]

Step-Heating Age Spectrum: In an 40Ar/39Ar step-heating experiment, argon loss can

often be identified by a "staircase" pattern in the age spectrum, where ages increase

with increasing temperature steps. The highest temperature steps may yield a plateau

age that approaches the true crystallization age.

Possible Cause 2: Potassium Alteration in Glassy Samples
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Explanation: For submarine volcanic glass, interaction with seawater can add potassium

to the glass after eruption.[17] This leads to an erroneously young calculated age.

Troubleshooting Steps:

Microprobe Analysis: Use an electron microprobe to check for unusually high or variable

potassium concentrations in the glass.

Pre-treatment: Consider pre-treatment methods to remove altered glass phases if

possible.[17]

Issue 3: I cannot find any zircons for U-Pb dating in my volcanic rock.

Possible Cause: Rock Composition

Explanation: Zircon (ZrSiO4) crystallization is favored in magmas that are saturated in

zirconium (Zr) and silica (SiO2). Mafic rocks like basalts are often undersaturated in Zr

and may not contain zircon. Felsic rocks like rhyolites are much more likely to contain

zircon.

Troubleshooting Steps:

Geochemical Analysis: Analyze the whole-rock geochemistry. If the Zr concentration is

very low, zircon is unlikely to be present.

Alternative Minerals: Consider U-Pb dating of other U-bearing minerals if present, such

as apatite, titanite, or baddeleyite, though their closure temperatures and resistance to

alteration may differ from zircon.

Alternative Dating Methods: If U-Pb dating is not feasible, consider other methods like

40Ar/39Ar dating of the groundmass or suitable phenocrysts.

Issue 4: Fission track ages appear too young and show a wide spread.

Possible Cause: Thermal Annealing

Explanation: Fission tracks can be partially or fully "erased" if the mineral is heated above

a certain temperature, known as the annealing temperature.[7][18] This will result in a
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younger apparent age. The temperature at which annealing occurs depends on the

mineral.[18]

Troubleshooting Steps:

Track Length Analysis: Measure the lengths of the fission tracks. Shortened track

lengths are an indication of partial annealing.

Thermal History Modeling: Use the track length distribution to model the thermal history

of the rock. This can help to constrain the timing and extent of the heating event that

caused the age reduction.

Plateau-Annealing Correction: For some glasses, a plateau-annealing procedure can be

used to correct for the effects of track fading.[19]

Quantitative Data Summary
Table 1: Comparison of Common Geochronological Methods for Volcanic Rocks
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Method
Isotope
System

Common
Minerals/Ma
terials

Age Range
Closure
Temperatur
e (Approx.)

Key
Advantages
&
Disadvanta
ges

40Ar/39Ar 40K → 40Ar

Sanidine,

Biotite,

Hornblende,

Plagioclase,

Volcanic

Glass,

Groundmass

10,000 years

to billions of

years[1]

Varies by

mineral (e.g.,

Hornblende

~550°C,

Biotite

~300°C)[4]

A: High

precision, can

detect Ar

loss/excess

Ar. D:

Requires

irradiation,

potential for

recoil issues

in fine grains.

[11]

K-Ar 40K → 40Ar
Same as

40Ar/39Ar

Thousands to

billions of

years

Same as

40Ar/39Ar

A: No

irradiation

needed. D:

Less precise

than

40Ar/39Ar,

susceptible to

excess Ar.

[11][14]
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U-Pb

238U →

206Pb &

235U →

207Pb

Zircon,

Apatite,

Titanite,

Baddeleyite

1 million to

>4.5 billion

years[6]

Zircon:

~900°C[5]

A: Very high

precision,

robust

against

thermal

events. D:

Requires

presence of

suitable U-

bearing

minerals.

Fission Track

Spontaneous

fission of

238U

Zircon,

Apatite,

Volcanic

Glass

Tens of

thousands to

billions of

years[18]

Varies by

mineral (e.g.,

Apatite ~70-

110°C, Zircon

~230-250°C)

[7]

A: Provides

thermal

history

information.

D: Lower

precision,

susceptible to

thermal

annealing.

[18]

Obsidian

Hydration

Water

diffusion into

glass

Obsidian

(Volcanic

Glass)

< 200,000

years[9]

N/A (rate is

temperature-

dependent)

A: Relatively

inexpensive.

D: Rate is

highly

dependent on

temperature

and glass

composition.

[10][20]

Experimental Protocols
Methodology 1: 40Ar/39Ar Step-Heating Analysis of Volcanic Sanidine

Sample Preparation:
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Crush the volcanic rock sample using a jaw crusher and/or disk mill.

Sieve the crushed material to a desired grain size fraction (e.g., 250-500 µm).

Separate sanidine crystals using a magnetic separator and heavy liquids.

Hand-pick the clearest, inclusion-free sanidine crystals under a binocular microscope.

Clean the mineral separates in an ultrasonic bath with deionized water.

Irradiation:

Load the sanidine separates into aluminum or quartz vials along with a neutron fluence

monitor of known age (e.g., Fish Canyon Tuff sanidine).

Irradiate the samples in a nuclear reactor to produce 39Ar from 39K.[2]

Mass Spectrometry:

After a cooling period, load the irradiated sample into a high-vacuum gas extraction line

connected to a noble gas mass spectrometer.

Heat the sample in a series of increasing temperature steps using a laser or resistance

furnace.[4]

At each step, the released gas is purified by exposure to getters that remove active gases

(e.g., H2O, CO2, N2).

The purified argon gas is then introduced into the mass spectrometer, and the isotopic

ratios (40Ar, 39Ar, 38Ar, 37Ar, 36Ar) are measured.

Data Analysis:

Calculate an apparent age for each temperature step.

Plot the apparent ages against the cumulative percentage of 39Ar released to create an

age spectrum diagram.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.gm.umontpellier.fr/en/technical-platforms/geochemistry/rare-gases-gm/grgm-methods/ar-ar-method/
https://en.wikipedia.org/wiki/Argon%E2%80%93argon_dating
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A "plateau age" is defined if three or more contiguous steps, comprising >50% of the total

39Ar released, are statistically concordant. This plateau age is typically interpreted as the

crystallization age.

Construct an isochron plot to assess the initial 40Ar/36Ar composition and check for

excess argon.

Methodology 2: U-Pb Geochronology of Zircon by LA-ICP-MS

Sample Preparation:

Crush and mill the rock sample.

Separate heavy minerals, including zircon, using a Wilfley table, heavy liquids, and a

magnetic separator.

Hand-pick representative zircon crystals.

Mount the selected zircons in an epoxy resin puck and polish to expose their interiors.

Image the zircons using cathodoluminescence (CL) to reveal internal structures like

zoning and inherited cores.

Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS):

Place the polished zircon mount into the laser ablation cell.

Use a high-powered laser to ablate a small spot (typically 20-30 µm in diameter) on the

surface of a zircon crystal.

The ablated material is transported by a carrier gas (e.g., helium) into the plasma of an

ICP-MS.

The ICP-MS ionizes the sample and separates the ions based on their mass-to-charge

ratio, allowing for the measurement of U, Pb, and Th isotopes.

Analyze standard reference zircons with known ages intermittently to correct for

instrumental mass fractionation.
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Data Analysis:

Calculate the 206Pb/238U and 207Pb/235U ratios for each analysis spot after correcting

for background and instrumental drift.

Plot the data on a concordia diagram. Analyses that plot on the concordia curve are

considered concordant and their 206Pb/238U age is typically used for younger (<1 Ga)

zircons.

The weighted average of concordant ages from a population of zircons is often interpreted

as the crystallization age of the magma.
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Caption: Workflow for 40Ar/39Ar geochronology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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